Cas no 37191-69-8 (β-Cyclodextrin Hydrogen Sulfate Sodium Salt)

• Product Name: β-Cyclodextrin Hydrogen Sulfate Sodium Salt
• CAS No: 37191-69-8
• MF: C₄₂H₇₀O₅₆S₇
• MW: 1695.42661142349
• MDL: MFCD00197857
• CID: 323132
• PubChem ID: 12049144
• Update Time: 2025-04-19

β-Cyclodextrin Hydrogen Sulfate Sodium Salt Chemical and Physical Properties

Names and Identifiers

• beta-Cyclodextrin, hydrogen sulfate, sodium salt
• B-Cyclodextrins
• BETA-CYCLODEXTRIN SULFONATED SODIUM SALT
• β-CYCLODEXTRIN, SULFATED SODIUM SALT
• B-CYCLODEXTRIN SULFATE SODIUM SALT
• Beta-Cyclodextrin Sulfated Sodium Salt
• SODIUM CYCLODEXTRIN SULFATE
• Beta-cyclodextrin,sulfated sodium salt
• b.-C7(D)-7(SO2OH)
• 37191-69-8
• PD130996
• beta-Cyclodextrin sulfate
• beta-Cycloheptadextrin heptasulfate
• 120825-98-1
• 2,4,7,9,12,14,17,19,22,24,27,29,32,34-Tetradecaoxaoctacyclo(31.2.2.23,6.28,11.213,16.218,21.223,26.228,31)nonatetracontane, b-cyclodextrin deriv.
• CHEMBL1963431
• beta-Cyclodextrin, heptakis(hydrogen sulfate)
• beta-Cyclodextrin, sulfated sodium salt
• JFDDAIKYFLAHSD-FOUAGVGXSA-N
• β-Cyclodextrin Hydrogen Sulfate Sodium Salt

• MDL： MFCD00197857
• Inchi： 1S/C42H70O56S7/c43-15-22(50)36-85-8(1-78-99(57,58)59)29(15)92-37-23(51)16(44)31(10(86-37)3-80-101(63,64)65)94-39-25(53)18(46)33(12(88-39)5-82-103(69,70)71)96-41-27(55)20(48)35(14(90-41)7-84-105(75,76)77)98-42-28(56)21(49)34(13(91-42)6-83-104(72,73)74)97-40-26(54)19(47)32(11(89-40)4-81-102(66,67)68)95-38-24(52)17(45)30(93-36)9(87-38)2-79-100(60,61)62/h8-56H,1-7H2,(H,57,58,59)(H,60,61,62)(H,63,64,65)(H,66,67,68)(H,69,70,71)(H,72,73,74)(H,75,76,77)/t8-,9-,10-,11-,12-,13-,14-,15-,16-,17-,18-,19-,20-,21-,22-,23-,24-,25-,26-,27-,28-,29-,30-,31-,32-,33-,34-,35-,36-,37-,38-,39-,40-,41-,42-/m1/s1
• InChI Key： JFDDAIKYFLAHSD-FOUAGVGXSA-N
• SMILES： S(=O)(=O)(O)OC[C@@H]1[C@@H]2[C@@H]([C@H]([C@H](O1)O[C@@H]1[C@@H](COS(=O)(=O)O)O[C@@H]([C@@H]([C@H]1O)O)O[C@@H]1[C@@H](COS(=O)(=O)O)O[C@@H]([C@@H]([C@H]1O)O)O[C@@H]1[C@@H](COS(=O)(=O)O)O[C@@H]([C@@H]([C@H]1O)O)O[C@@H]1[C@@H](COS(=O)(=O)O)O[C@@H]([C@@H]([C@H]1O)O)O[C@@H]1[C@@H](COS(=O)(=O)O)O[C@@H]([C@@H]([C@H]1O)O)O[C@@H]1[C@@H](COS(=O)(=O)O)O[C@@H]([C@@H]([C@H]1O)O)O2)O)O

Computed Properties

• Exact Mass: 1847.94000
• Monoisotopic Mass: 1694.0674691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 21
• Hydrogen Bond Acceptor Count: 56
• Heavy Atom Count: 105
• Rotatable Bond Count: 21
• Complexity: 3000
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 35
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -17.7
• Topological Polar Surface Area: 916Ų

Experimental Properties

• Solubility: Soluble in water.Insoluble in acetone, methanol, chloroform.
• PSA: 936.11000
• LogP: -11.27350

β-Cyclodextrin Hydrogen Sulfate Sodium Salt Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides